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Introduction to Rhodamine 6G in FCS
Fluorescence Correlation Spectroscopy (FCS) is a powerful technique that measures

fluctuations in fluorescence intensity to study the dynamics of fluorescently labeled molecules

in a microscopic observation volume. By analyzing the correlation of these fluctuations, FCS

can provide quantitative information on particle concentration, diffusion coefficients, and

molecular interactions.

Rhodamine 6G (R6G) is a xanthene dye widely favored as a standard for FCS calibration and

a fluorescent tracer in various biophysical applications.[1][2] Its prevalence is due to its

excellent photophysical properties, including high photostability, a high fluorescence quantum

yield, and strong absorption in the visible spectrum, making it an ideal candidate for reliable

and reproducible FCS measurements.[1][3] These characteristics ensure a strong fluorescence

signal and minimize photobleaching, which are critical for acquiring high-quality FCS data. This

document provides detailed protocols for the use of Rhodamine 6G in FCS experiments, from

sample preparation to data analysis.
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Photophysical and Chemical Properties of Rhodamine
6G
Understanding the properties of Rhodamine 6G is crucial for designing and interpreting FCS

experiments. Key properties are summarized below.

Property Value Solvent/Conditions Reference

Molar Mass 479.01 g/mol - N/A

Absorption Peak

(λ_abs)
~527-530 nm Water, Ethanol [4][5]

Emission Peak (λ_em) ~550-570 nm Water, Ethanol [4][5]

Quantum Yield (Φ) ~0.95 Ethanol [5]

Molar Extinction

Coefficient (ε)
~116,000 cm⁻¹M⁻¹ Ethanol (at 529.8 nm) [5]

Triplet State Lifetime

(τ_T)
~2 µs Water [1]

Quantitative Data: Diffusion Coefficients of Rhodamine
6G
The diffusion coefficient (D) of Rhodamine 6G is a critical parameter for calibrating the confocal

volume in FCS experiments. It is important to note that literature values for D can vary based

on the measurement technique, temperature, and sample concentration.[2][6]
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Diffusion
Coefficient (D)
(x 10⁻¹⁰ m²/s)

Temperature
(°C)

Concentration Technique Reference

4.14 ± 0.05 25
Low (near infinite

dilution)
Dual-focus FCS [1]

4.02 ± 0.12 Not specified 50 µM PFG-NMR [1]

4.0 Not specified Not specified PFG-NMR [2]

3.91 ± 0.06 Not specified 100 µM PFG-NMR [1]

3.00 25 200 µM PFG-NMR [1][7]

2.8 20-22 Not specified FCS [6][8]

Note: PFG-NMR (Pulsed Field Gradient Nuclear Magnetic Resonance) is a technique used for

precise diffusion measurements that can serve as a reference for FCS.[3][9] The diffusivity of

R6G is observed to decrease with increasing concentration, which may be explained by the

dimerization of R6G molecules at higher concentrations.[10]

Experimental Protocols
Protocol 1: Preparation of Rhodamine 6G Solutions for
FCS
Accurate sample preparation is fundamental to successful FCS measurements. The

recommended concentration for FCS is in the low nanomolar range to ensure single-molecule

detection within the confocal volume.[11]

Materials:

Rhodamine 6G powder (e.g., Sigma-Aldrich, product No. 83697)[1]

High-purity solvent: Dimethyl sulfoxide (DMSO) for stock solution; Milli-Q water or PBS for

working solutions.

Microcentrifuge tubes and precision pipettes.
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Procedure:

Preparation of Stock Solution (e.g., 5 mM):

Weigh out 1 mg of Rhodamine 6G powder.

Dissolve the powder in 525 µL of high-quality DMSO.[12] This will yield a stock solution of

approximately 5 mM.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light.

Preparation of Working Solution (1-10 nM):

Perform a series of serial dilutions from the stock solution using Milli-Q water or an

appropriate buffer (e.g., PBS).

It is crucial to perform dilutions in multiple steps to ensure accuracy. For example, to

achieve a 10 nM working solution from a 5 mM stock, a 1:500,000 dilution is required.

Example Dilution Series for 10 nM Solution:

Dilute 2 µL of 5 mM stock into 998 µL of water to get a 10 µM solution.

Dilute 10 µL of the 10 µM solution into 990 µL of water to get a 100 nM solution.

Finally, dilute 100 µL of the 100 nM solution into 900 µL of water to obtain the final 10

nM working solution.

Prepare fresh working solutions daily for best results. For FCS measurements, sample

concentrations are typically in the range of 1-10 nM.[11]

Protocol 2: FCS Instrument Calibration with Rhodamine
6G
This protocol outlines the steps for calibrating the confocal detection volume of an FCS system

using a standard solution of Rhodamine 6G.
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Instrumentation:

A confocal laser scanning microscope equipped for FCS (e.g., Zeiss LSM710).[1]

Objective: High numerical aperture water immersion objective (e.g., 40x, 1.2 NA).[1]

Laser source: A laser line suitable for R6G excitation, typically around 514 nm or 532 nm.[4]

[11]

Avalanche photodiode detectors (APDs) and a correlator card.

Procedure:

Instrument Setup:

Turn on the laser, microscope, and detectors, allowing them to stabilize.

Place a droplet of the 1-10 nM Rhodamine 6G working solution onto a clean coverslip on

the microscope stage.

Bring the objective into contact with the droplet (for water immersion objectives).

Adjust the focus deep into the solution (e.g., >50 µm) to avoid surface effects.

Data Acquisition:

Set the laser power to a low level (e.g., a few µW at the objective) to minimize

photobleaching and saturation effects.[4]

Position the confocal pinhole to one Airy unit.

Record the fluorescence intensity fluctuations for a duration of 30-60 seconds.[8] Acquire

multiple consecutive measurements (e.g., 5-10 runs) to ensure reproducibility.[1]

Data Analysis and Calibration:

The recorded intensity fluctuations are processed by the correlator to generate an

autocorrelation function (ACF), G(τ).
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Fit the ACF with a 3D diffusion model, which often includes a triplet state component for

R6G:

G(τ) = (1/N) * [1 / (1 + τ/τ_D)] * [1 / (1 + (r₀²/z₀²) * (τ/τ_D))]^½ * [1 + (T / (1-T)) * exp(-τ/

τ_T)]

Where N is the average number of molecules in the confocal volume, τ_D is the

diffusion time, r₀ is the lateral radius and z₀ is the axial half-axis of the confocal volume,

T is the fraction of molecules in the triplet state, and τ_T is the triplet state lifetime.[1]

From the fit, determine the diffusion time (τ_D).

The diffusion coefficient (D) is related to τ_D by: D = r₀² / (4 * τ_D).

Using a known diffusion coefficient for R6G from the literature (e.g., D = 4.14 x 10⁻¹⁰ m²/s

at 25°C), you can calculate the effective lateral radius (r₀) of your confocal volume. This

calibrated r₀ can then be used to determine the diffusion coefficients of unknown samples.
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Caption: Workflow for a typical FCS experiment using Rhodamine 6G.
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Caption: Logical flow of data processing in Fluorescence Correlation Spectroscopy.
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Problem Possible Cause(s) Recommended Solution(s)

Noisy Autocorrelation Curve

Concentration too high: The

inverse relationship between

G(0) and concentration means

high concentrations yield low-

amplitude, noisy curves.[11]

Prepare a more dilute working

solution. The optimal range is

typically 1-10 nM.[11]

Laser Power Too High: This

can lead to photobleaching,

reducing the number of active

fluorophores and causing

signal instability.

Reduce the laser power.

Perform a power titration to

find an optimal setting that

provides good signal without

excessive bleaching.

Detector Saturation: Very high

count rates can saturate the

APD detectors.

Reduce laser power or sample

concentration. Check detector

specifications.

Drifting Correlation Curves

Sample Evaporation: The

concentration of the sample is

changing over time.

Use a sealed chamber or an

oil overlay on the droplet to

minimize evaporation.

Photobleaching: The pool of

fluorescent molecules is being

depleted during the

measurement.

Reduce laser power. Consider

using an oxygen scavenger

system in the buffer to

enhance photostability.

Instrumental Drift: Focus or

laser alignment is changing

over time.

Ensure the instrument has had

adequate time to warm up and

stabilize. Re-align the system if

necessary.

Low Signal-to-Noise Ratio

Concentration too low:

Insufficient number of

molecules passing through the

confocal volume.

Increase the concentration of

the R6G solution slightly (while

staying in the nM range).

Miscaligned System: The

pinhole or laser path may not

be optimally aligned.

Perform a standard alignment

procedure using fluorescent

beads or a concentrated dye

solution.
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Incorrect Imaging Settings:

Excitation/emission filters are

not matched to R6G's

spectrum.[13]

Verify that the correct filter sets

for Rhodamine 6G are in

place.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15045561/docs#application-notes-protocols-
rhodamine-6g-in-fluorescence-correlation-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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